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Compound of Interest

Compound Name: 4,6-Dimethyldodecane

Cat. No.: B3274633

This technical guide provides a comprehensive overview of the core physical characteristics of
4,6-dimethyldodecane, tailored for researchers, scientists, and professionals in the field of
drug development. This document presents key quantitative data, detailed experimental
methodologies for their determination, and a logical visualization of the compound's properties.

Core Physical Properties

4,6-Dimethyldodecane is a branched-chain alkane with the molecular formula Ci4Hso. Its
structure, featuring two methyl groups on a twelve-carbon chain, influences its physical
behavior, distinguishing it from its linear isomer, tetradecane.

Quantitative Data Summary

The following table summarizes the key physical properties of 4,6-Dimethyldodecane for easy
reference and comparison.
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Property Value Units
Molecular Formula Ci4H30

Molecular Weight 198.40 g/mol
Boiling Point 234.6 °C
Density 0.771 g/cm3
Refractive Index 1.433

Solubility in Water Insoluble

Experimental Protocols

The determination of the physical characteristics of 4,6-Dimethyldodecane involves

standardized experimental protocols. The following sections detail the methodologies for

measuring its key properties.

Determination of Boiling Point

The boiling point of 4,6-Dimethyldodecane is determined using a distillation method.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

o Asample of 4,6-Dimethyldodecane is placed in the distillation flask.
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e The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the
vapor outlet to accurately measure the temperature of the vapor.

e The sample is heated gently.

e The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is collected in the receiving flask. This temperature is the boiling point.

Measurement of Density

The density of liquid 4,6-Dimethyldodecane is measured using a pycnometer.
Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

» Water bath

Procedure:

e The empty pycnometer is cleaned, dried, and weighed.

o The pycnometer is filled with 4,6-Dimethyldodecane and placed in a water bath at a
constant temperature (e.g., 20°C) until it reaches thermal equilibrium.

e The volume is adjusted to the mark, and the outside of the pycnometer is cleaned and dried.
o The filled pycnometer is weighed.

o The weight of the 4,6-Dimethyldodecane is determined by subtracting the weight of the
empty pycnometer.

e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.
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Measurement of Refractive Index

The refractive index of 4,6-Dimethyldodecane is determined using a refractometer.
Apparatus:

e Abbe refractometer

 Light source (e.g., sodium lamp)

o Constant temperature water bath

Procedure:

e The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the 4,6-Dimethyldodecane sample are placed on the prism of the
refractometer.

e The prism is closed, and the sample is allowed to come to a constant temperature, circulated
from the water bath.

e The light source is positioned, and the eyepiece is adjusted until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale.

Logical Relationships of Physical Properties

The following diagram illustrates the interconnectedness of the fundamental physical properties
of 4,6-Dimethyldodecane.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of 4,6-Dimethyldodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3274633#physical-characteristics-of-4-6-
dimethyldodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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